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Introduction
Yttrium (Y) is a rare-earth element that, despite its name, is relatively abundant in the Earth's

crust, with an average concentration of about 31 parts per million.[1] It is never found as a free

element in nature but occurs in combination with other rare-earth elements in various minerals.

[1][2] While yttrium is found in oxides, silicates, and phosphates, its carbonate mineral forms

are of particular interest due to their formation in specific geological environments and their

unique crystal structures.[3] Yttrium carbonate minerals are typically secondary minerals,

formed through the alteration and weathering of primary rare-earth-bearing minerals in

pegmatites, carbonatites, and hydrothermal veins.[4][5][6] This guide provides a

comprehensive overview of the principal yttrium carbonate minerals, their properties, natural

occurrences, and the experimental methods used for their characterization.

Principal Mineral Forms of Yttrium Carbonate
Several minerals are classified as yttrium carbonates, ranging from simple hydrated

carbonates to more complex structures incorporating other cations. The primary yttrium
carbonate minerals include Tengerite-(Y), Kimuraite-(Y), Lokkaite-(Y), and Donnayite-(Y).

Other related minerals include the lanthanite group, where yttrium can be a significant

constituent, and silico-carbonates like Caysichite-(Y).
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Tengerite-(Y)
Tengerite-(Y) is a hydrated yttrium carbonate with the chemical formula Y₂(CO₃)₃ · 2-3H₂O.[7]

It typically appears as white, thin coatings or as earthy and powdery masses with a dull luster.

[7][8] Tengerite-(Y) is often found as an alteration product on yttrium-bearing minerals like

gadolinite-(Y).[8] Notable occurrences include Ytterby in Sweden, the original type locality, and

pegmatites in Japan, Norway, Finland, and the United States.[7][8]

Kimuraite-(Y)
Kimuraite-(Y) is a hydrated calcium yttrium carbonate, with the formula Ca(Y,Nd)₂(CO₃)₄ ·

6H₂O.[9] It forms spherulitic aggregates of scaly, tabular crystals and can be pale purple, light

pink, or white.[9][10] This mineral is found in fissures within alkali olivine basalt in Saga

Prefecture, Japan, where it is associated with other rare-earth carbonates like lanthanite-(Nd)

and lokkaite-(Y).[10][11]

Lokkaite-(Y)
Lokkaite-(Y) is a complex hydrated calcium yttrium carbonate with the formula

Ca(Y,Gd,Nd,Dy)₄(CO₃)₇ · 9H₂O.[12][13] It occurs as snow-white to pale yellow fibrous crystal

bundles, radial aggregates, and powdery incrustations.[4][12] Lokkaite-(Y) is a secondary

mineral that forms from the alteration of primary rare-earth minerals in pegmatites.[4] It was first

discovered in the Pyörönmaa pegmatite in Finland and is also found in Japan and Canada,

often in association with tengerite-(Y) and kimuraite-(Y).[4][14]

Donnayite-(Y)
Donnayite-(Y) is a hydrated sodium calcium strontium yttrium carbonate with the formula

NaCaSr₃Y(CO₃)₆ · 3H₂O.[15][16] It belongs to the mckelveyite group and crystallizes in the

triclinic system, though it often displays pseudo-hexagonal or trigonal symmetry.[15][17]

Crystals are typically small, platy, or barrel-shaped and can be colorless, white, or pale yellow

to reddish-brown.[15][18] Donnayite-(Y) is found in pegmatite dikes and miarolitic cavities

within nepheline syenites, most notably at Mont Saint-Hilaire, Quebec, Canada, its type locality.

[15][16]
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Lanthanite Group: This group of isostructural minerals has the general formula

(REE)₂(CO₃)₃·8H₂O and includes lanthanite-(La), lanthanite-(Ce), and lanthanite-(Nd).[5]

While yttrium is not the dominant rare-earth element in the defined species, it can be present

in significant amounts. These minerals are secondary, forming from the weathering of other

REE minerals.[5][6]

Caysichite-(Y): This is a rare yttrium calcium silico-carbonate, (Y,Ca)₄Si₄O₁₀(CO₃)₃·4H₂O,

found as fracture coatings in pegmatites.[19]

Data Presentation
The following tables summarize the key quantitative data for the primary yttrium carbonate
minerals, facilitating comparison of their physical and crystallographic properties.

Table 1: Chemical and Physical Properties of Yttrium Carbonate Minerals

Mineral
Chemical
Formula

Mohs
Hardness

Specific
Gravity (g/cm³)

Color

Tengerite-(Y)
Y₂(CO₃)₃ · 2-

3H₂O[7]
N/A

3.11 (Calculated)

[7]
White[7]

Kimuraite-(Y)
Ca(Y,Nd)₂(CO₃)₄

· 6H₂O[9]
2.5[9]

2.6 (Measured),

2.98 (Calculated)

[9]

Pale purple, light

pink, white[9]

Lokkaite-(Y)

Ca(Y,Gd,Nd,Dy)₄

(CO₃)₇ ·

9H₂O[12]

N/A
2.92 (Calculated)

[12]

Snow white, pale

yellow[12]

Donnayite-(Y)
NaCaSr₃Y(CO₃)₆

· 3H₂O[16]
3[15] 3.30[16]

Pale yellow,

colorless, white,

grey, reddish

brown[16]

Table 2: Crystallographic Data of Yttrium Carbonate Minerals
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Mineral Crystal System Space Group
Unit Cell
Parameters (Å)

Tengerite-(Y) Orthorhombic[7] Pnnm or Bb21m[7]
a = 6.078, b = 9.157, c

= 15.114[7]

Kimuraite-(Y) Orthorhombic[9]
Immm, Imm2,

I212121, or I222[10]

a = 9.2545, b =

23.976, c = 6.0433[9]

Lokkaite-(Y) Orthorhombic[12]
Pbmm, Pb2m, or

Pbm2[12]

a = 39.21, b = 6.950, c

= 9.22[12]

Donnayite-(Y) Triclinic[16] P1[15]

a = 9.000, b = 8.999, c

= 6.793; α = 102.77°,

β = 116.28°, γ =

59.99°[16]

Experimental Protocols for Identification and
Characterization
The identification and characterization of yttrium carbonate minerals involve a combination of

analytical techniques to determine their chemical composition, crystal structure, and physical

properties.

Chemical Analysis:

Inductively Coupled Plasma (ICP): As demonstrated in the study of Kimuraite-(Y), ICP

analysis is used to determine the elemental composition, including the specific rare-earth

elements present.[10]

Energy-Dispersive X-ray Spectroscopy (EDS/EDX): Often coupled with a scanning

electron microscope, EDS provides semi-quantitative elemental analysis of the mineral

grains.

Wet Chemical Analysis: Traditional methods are used to quantify water and carbonate

content, which are crucial for hydrated carbonate minerals.[10]

X-ray Crystallography:
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Powder X-ray Diffraction (PXRD): This is a fundamental technique for mineral

identification. The resulting diffraction pattern provides a unique "fingerprint" of the

mineral's crystal structure, which can be compared to databases. PXRD data is available

for minerals like Kimuraite-(Y).[10]

Single-Crystal X-ray Diffraction: This method is used to solve the complete crystal

structure of a mineral, providing precise information about atomic positions, unit cell

dimensions, and space group.[20] It is essential for the definitive characterization of new

minerals like Donnayite-(Y).[20]

Optical Mineralogy:

Petrographic Microscope: The optical properties of minerals, such as color, pleochroism,

refractive indices, and birefringence, are examined in thin sections under polarized light.

These properties are key identifiers for many minerals.[4][12]

Spectroscopy:

Raman and Infrared (IR) Spectroscopy: These techniques are used to identify the

functional groups within a mineral, such as the carbonate (CO₃)²⁻ and hydroxyl (OH)⁻

groups, and water molecules. The RRUFF database, for example, contains reference

Raman spectra for minerals like Tengerite-(Y).[21]
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Caption: Classification of primary and related yttrium carbonate minerals.
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Mineral Sample Collection
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Caption: Generalized workflow for the characterization of yttrium carbonate minerals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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